Cas no 219534-95-9 (Imidazole, 4-chloro-5-trifluoromethyl-)

• Product Name: Imidazole, 4-chloro-5-trifluoromethyl-
• CAS No: 219534-95-9
• MF: C₄H₂ClF₃N₂
• MW: 170.520289897919
• CID: 6782291
• PubChem ID: 598496
• Update Time: 2024-04-25

Imidazole, 4-chloro-5-trifluoromethyl- Chemical and Physical Properties

Names and Identifiers

• 219534-95-9
• 4-chloro-5-trifluoromethylimidazole
• 4-Chloro-5-(trifluoromethyl)-1H-imidazole #
• 5-Chloro-4-(trifluoromethyl)-1H-imidazole
• SPOFEFOOHUFKCG-UHFFFAOYSA-N
• Imidazole, 4-chloro-5-trifluoromethyl-

• Inchi： 1S/C4H2ClF3N2/c5-3-2(4(6,7)8)9-1-10-3/h1H,(H,9,10)
• InChI Key： SPOFEFOOHUFKCG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)NC=N1

Computed Properties

• Exact Mass: 169.9858603g/mol
• Monoisotopic Mass: 169.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų